Cas no 1185-34-8 (2,2-dimethylpropanedial)
2,2-dimethylpropanedial structure
Product Name:2,2-dimethylpropanedial
2,2-dimethylpropanedial Chemical and Physical Properties
Names and Identifiers
-
- Propanedial,2,2-dimethyl-
- 2,2-dimethylpropanedial
- Dimethylmalondialdehyde
- dimethylmalonaldehyde
- neopentanedial
- Propanedial,dimethyl
- EN300-1600571
- 1185-34-8
- SCHEMBL483531
- DTXSID10152140
- FT-0750898
- Propanedial, dimethyl-
-
- Inchi： 1S/C5H8O2/c1-5(2,3-6)4-7/h3-4H,1-2H3
- InChI Key： WNBFTLCNQKKVHC-UHFFFAOYSA-N
- SMILES： O=CC(C=O)(C)C
Computed Properties
- Exact Mass: 100.05200
- Monoisotopic Mass: 100.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 74.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14000
- LogP: 0.41040
2,2-dimethylpropanedial Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1600571-0.05g |
2,2-dimethylpropanedial |
1185-34-8 | 0.05g |
$983.0 | 2023-06-04 | ||
| Enamine | EN300-1600571-0.1g |
2,2-dimethylpropanedial |
1185-34-8 | 0.1g |
$1031.0 | 2023-06-04 | ||
| Enamine | EN300-1600571-0.25g |
2,2-dimethylpropanedial |
1185-34-8 | 0.25g |
$1078.0 | 2023-06-04 | ||
| Enamine | EN300-1600571-0.5g |
2,2-dimethylpropanedial |
1185-34-8 | 0.5g |
$1124.0 | 2023-06-04 | ||
| Enamine | EN300-1600571-1.0g |
2,2-dimethylpropanedial |
1185-34-8 | 1g |
$1172.0 | 2023-06-04 | ||
| Enamine | EN300-1600571-2.5g |
2,2-dimethylpropanedial |
1185-34-8 | 2.5g |
$2295.0 | 2023-06-04 | ||
| Enamine | EN300-1600571-5.0g |
2,2-dimethylpropanedial |
1185-34-8 | 5g |
$3396.0 | 2023-06-04 | ||
| Enamine | EN300-1600571-10.0g |
2,2-dimethylpropanedial |
1185-34-8 | 10g |
$5037.0 | 2023-06-04 | ||
| Enamine | EN300-1600571-50mg |
2,2-dimethylpropanedial |
1185-34-8 | 50mg |
$792.0 | 2023-09-23 | ||
| Enamine | EN300-1600571-100mg |
2,2-dimethylpropanedial |
1185-34-8 | 100mg |
$829.0 | 2023-09-23 |
2,2-dimethylpropanedial Related Literature
-
Arkke J. Eskola,Ivan O. Antonov,Leonid Sheps,John D. Savee,David L. Osborn,Craig A. Taatjes Phys. Chem. Chem. Phys. 2017 19 13731
-
Timothy M. Underwood,Ross S. Robinson RSC Adv. 2019 9 24259
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3. Total synthesis of macrodiolide ionophores aplasmomycin A and boromycin via double ring contractionMitchell A. Avery,Satish C. Choudhry,Om Prakash Dhingra,Brian D. Gray,Myung-chol Kang,Shen-chun Kuo,Thalathani R. Vedananda,James D. White,Alan J. Whittle Org. Biomol. Chem. 2014 12 9116
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4. 911. Studies in pyrolysis. Part XIV. The pyrolysis of 2 : 2-dimethyltrimethylene dibenzoateA. Golomb,P. D. Ritchie J. Chem. Soc. 1958 4515
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5. Synthetic studies relevant to biosynthetic research on vitamin B. Part 3. An approach to isobacteriochlorins via nitronesAlan R. Battersby,Lawrence A. Reiter J. Chem. Soc. Perkin Trans. 1 1984 2743
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